(4Z)-4-{1-[(2-methoxyethyl)amino]ethylidene}-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 4-[N-(2-methoxyethyl)-C-methylcarbonimidoyl]-2,5-diphenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C20H21N3O2/c1-15(21-13-14-25-2)18-19(16-9-5-3-6-10-16)22-23(20(18)24)17-11-7-4-8-12-17/h3-12,22H,13-14H2,1-2H3
• InChI Key: FWGXCOTXSUBRLF-UHFFFAOYSA-N
• Canonical SMILES: CC(=NCCOC)C1=C(NN(C1=O)C2=CC=CC=C2)C3=CC=CC=C3

Description

(4Z)-4-{1-[(2-methoxyethyl)amino]ethylidene}-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one is a complex organic compound with a unique structure that includes a pyrazolone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4Z)-4-{1-[(2-methoxyethyl)amino]ethylidene}-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one typically involves multi-step organic reactions. One common method starts with the preparation of the pyrazolone core, followed by the introduction of the 2-methoxyethyl group and the diphenyl groups under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactions in reactors designed to handle the specific requirements of the synthesis. The process includes careful monitoring of temperature, pressure, and reaction time to optimize the production efficiency and minimize impurities.

Chemical Reactions Analysis

Types of Reactions

(4Z)-4-{1-[(2-methoxyethyl)amino]ethylidene}-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents for these reactions include acids, bases, and specific catalysts that promote the desired transformation. The conditions, such as temperature and solvent choice, are crucial for achieving the desired reaction outcome.

Major Products

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

(4Z)-4-{1-[(2-methoxyethyl)amino]ethylidene}-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s biological activity is studied for potential therapeutic applications.

Medicine: Research focuses on its potential as a drug candidate for various diseases.

Industry: It is explored for use in materials science, particularly in the development of new polymers and coatings.

Mechanism of Action

The mechanism of action of (4Z)-4-{1-[(2-methoxyethyl)amino]ethylidene}-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in the compound’s biological effects. The pathways involved can vary depending on the specific application and the biological system being studied.